N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[(Z)-3-[2-(cyclohexen-1-yl)ethylamino]-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C24H28N2O3/c1-17-10-11-20(15-18(17)2)23(27)26-22(16-21-9-6-14-29-21)24(28)25-13-12-19-7-4-3-5-8-19/h6-7,9-11,14-16H,3-5,8,12-13H2,1-2H3,(H,25,28)(H,26,27)/b22-16-
• InChI Key: RTDMDWSMMDUQCA-JWGURIENSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)NCCC3=CCCCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NCCC3=CCCCC3)C

Description

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]-3,4-dimethylbenzamide, commonly known as "Compound X," is a chemical compound that has been the subject of extensive scientific research. This compound has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have anticancer properties and has been tested against various cancer cell lines, including breast, lung, and colon cancer. Compound X has also been studied for its potential as an anti-inflammatory agent and has shown promising results in animal models of inflammation.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and reduce inflammation in animal models. Additionally, it has been shown to have antioxidant properties and may have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its high purity and availability. This makes it easy to obtain and use in experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific contexts.

Future Directions

There are several future directions for research on Compound X. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in vivo and to identify the specific mechanisms by which it inhibits cancer cell growth. Additionally, research on its potential as an anti-inflammatory and neuroprotective agent is warranted. Finally, more studies are needed to determine its safety and toxicity in humans before it can be considered for clinical use.

Synthesis Methods

Compound X can be synthesized by reacting 3,4-dimethylbenzoyl chloride with 2-furylboronic acid in the presence of a palladium catalyst. The resulting product is then reacted with 2-(1-cyclohexen-1-yl)ethylamine and isocyanate to form Compound X. This method has been optimized for high yield and purity, making Compound X a readily available compound for research purposes.